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An In-depth Technical Guide to 2-(Chloromethyl)-2-methyloxane: Synthesis, Structure, and
Application

Abstract

This technical guide provides a comprehensive overview of 2-(Chloromethyl)-2-methyloxane
(also known as 2-(Chloromethyl)-2-methyloxirane), a bifunctional reagent of significant interest
in modern organic synthesis and medicinal chemistry.[1] Its unique structure, which combines a
strained oxirane ring with a reactive primary alkyl chloride, offers two distinct points for
chemical modification, making it a valuable building block for complex molecular architectures.
[1] This document details the compound's chemical identity, physicochemical properties, and
spectroscopic signature. It further provides a field-proven protocol for its synthesis, delves into
its core reactivity and mechanistic pathways, and explores its applications in pharmaceutical
and polymer sciences. This guide is intended for researchers, scientists, and drug development
professionals seeking to leverage this versatile intermediate in their work.

Chemical Identity and Physicochemical Properties

2-(Chloromethyl)-2-methyloxane, registered under CAS Number 598-09-4, is a chiral
molecule featuring a quaternary stereocenter at the C2 position of the oxirane ring.[1][2][3][4][5]
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Its identity is defined by several key descriptors and properties, which are crucial for its
application in controlled chemical synthesis.

The fundamental properties of this compound are summarized below.

Property Value Source(s)

2-(chloromethyl)-2-
IUPAC Name ) [11[2]
methyloxirane

2-(Chloromethyl)-1,2-

Synonyms epoxypropane, [3][6]
Methylepichlorohydrin

CAS Number 598-09-4 [2]

Molecular Formula C4H-CIO [11[2][3]

Molecular Weight 106.55 g/mol [1112][3]

) Colorless to almost colorless

Physical Form o [6]
clear liquid

Boiling Point 148 °C at 760 mmHg

Flash Point 30°C

Structural Elucidation and Spectroscopic Signature

The validation of the molecular structure of 2-(Chloromethyl)-2-methyloxane is unequivocally
achieved through a combination of standard spectroscopic techniques. Each method provides
a unigue and complementary piece of the structural puzzle, ensuring a self-validating system
for identity and purity confirmation.
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Technique Expected Signature Rationale & Confirmation
Resonances for methyl (CHs)
protons and two distinct sets of  Confirms the presence and

1H NMR methylene (CHz) protons connectivity of all proton-
(oxirane ring and chloromethyl containing groups.[1]
group).
Signals for the quaternary (C2)
and methylene (C3) carbons of

15C NMR the oxirane ring; a signal for Defines the carbon skeleton of

the methyl carbon; and a
signal for the chloromethyl

carbon.

the substituted oxirane.[1]

IR Spectroscopy

Characteristic C-O-C
stretching vibrations for the
epoxide ring; a distinct C-Cl

stretching band.

Confirms the presence of the
key functional groups (oxirane
and alkyl chloride).[1]

Mass Spectrometry

A molecular ion peak (M*) at
m/z = 106.5. Characteristic
fragmentation patterns (e.qg.,
loss of Cl, CHs, or CH2Cl).

Confirms the molecular weight

of the compound.[1]

Synthesis Methodology: Epoxidation of Methallyl

Chloride

A robust and widely cited method for the synthesis of 2-(Chloromethyl)-2-methyloxane

involves the epoxidation of 3-chloro-2-methyl-1-propene (methallyl chloride). This two-step

process proceeds through a stable halohydrin intermediate, offering high yields and control.

Synthesis Workflow
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4 Step 1: Halohydrin Formation )
Methallyl Chloride N-Bromosuccinimide (NBS)
(3-Chloro-2-methyl-1-propene) in Water
In situ HOBr addition
4 Step 2: Epoxidation )
>63romohydrin Intermediate) (Aqueous NaOH (50%))
- J

Intramolecular SN2
(Ring Qlosure)
Y

2-(Chloromethyl)-2-methyloxane
(Final Product)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-(Chloromethyl)-2-methyloxane.

Detailed Experimental Protocol

Objective: To synthesize 2-(Chloromethyl)-2-methyloxane from methallyl chloride via a
halohydrin intermediate.[1]

Materials:

Methallyl chloride (3-chloro-2-methyl-1-propene)

N-bromosuccinimide (NBS)

Sodium hydroxide (NaOH), 50% aqueous solution

Deionized water
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e Anhydrous sodium sulfate (Na2S0a4)

o 1-liter reactor with vigorous stirring capability and a cooling bath
Procedure:

e Halohydrin Formation:

o Charge the 1-liter reactor with 375 mL of water and 73.5 mL (0.75 mol) of methallyl
chloride.[1]

o With vigorous stirring at room temperature, add 133.5 g (1.0 eq) of N-bromosuccinimide in
portions.

» Causality Insight: NBS reacts with water to generate hypobromous acid (HOBY) in situ.
The HOBr then adds across the double bond of methallyl chloride according to
Markovnikov's rule, with the electrophilic bromine adding to the less substituted carbon
and the hydroxyl group adding to the more substituted carbon, forming the stable
bromohydrin intermediate.[1] Controlling the addition rate is crucial to manage any
exotherm.

o Continue stirring the mixture overnight to ensure the reaction proceeds to completion.[1]
o Epoxidation (Ring Closure):
o Cool the reaction mixture to 10°C using an ice bath.[1]

o Slowly add an aqueous 50% sodium hydroxide solution (0.75 mol) dropwise. The internal
temperature must be carefully maintained between 20-25°C.

» Causality Insight: The hydroxide ion acts as a base, deprotonating the hydroxyl group of
the halohydrin. The resulting alkoxide performs an intramolecular S_N2 attack on the
carbon bearing the bromine atom, displacing the bromide ion and forming the strained
three-membered oxirane ring. This cyclization is an exothermic process, necessitating
controlled addition and cooling to prevent side reactions.[1]

o Work-up and Purification:
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o After the base addition is complete, cease stirring and allow the mixture to stand for 2
hours. The denser organic product will separate as a lower phase.[1]

o Separate the lower organic phase.
o Dry the organic layer over anhydrous sodium sulfate to remove residual water.

o The crude product can be purified by vacuum distillation to yield the final, high-purity
compound.[1]

Chemical Reactivity and Mechanistic Insights

The synthetic utility of 2-(Chloromethyl)-2-methyloxane stems from its bifunctional nature. It
possesses two distinct electrophilic sites, allowing for sequential or orthogonal synthetic
strategies, which is highly valuable in drug development.[1]

Caption: Dual electrophilic sites of 2-(Chloromethyl)-2-methyloxane.

» Reactions of the Oxirane Ring (Site A): The strained three-membered ring is susceptible to
nucleophilic attack, leading to ring-opening. This reaction can be catalyzed by either acid or
base, providing access to a variety of substituted alcohols. This pathway is fundamental for
building larger molecular scaffolds.[6]

o Reactions of the Chloromethyl Group (Site B): Independent of the epoxide, the chloromethyl
group is a primary electrophilic site. It readily undergoes S_N2 displacement by a wide range
of nucleophiles (e.g., amines, thiols, cyanides). This allows for the introduction of diverse
functional groups, making the molecule a versatile building block.[1]

Applications in Research and Drug Development

The dual reactivity of 2-(Chloromethyl)-2-methyloxane makes it a powerful intermediate for
constructing complex molecules.[1]

o Pharmaceutical Synthesis: In drug development, epoxides are highly prized intermediates.
The ability to perform sequential or orthogonal reactions on the two distinct electrophilic sites
of this molecule allows for the efficient assembly of complex drug candidates.[1][7]
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o Polymer Chemistry: It serves as a monomer or a cross-linking agent in the synthesis of
polymers such as polyester resins and polyethers.[1] The epoxide can undergo ring-opening
polymerization, while the chloro group can be used for subsequent polymer modification.[1]

o Agrochemicals: The compound is a known intermediate in the preparation of the fungicide
prothioconazole, highlighting its utility in industrial-scale synthesis.[1]

Safety and Handling
2-(Chloromethyl)-2-methyloxane is a hazardous chemical and must be handled with

appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

» GHS Hazard Classification: The United Nations designated GHS hazard class pictograms
are Flammable, Corrosive, and Irritant, with a signal word of "Danger".[1][2]

e Hazard Statements: H226 (Flammable liquid and vapor), H314 (Causes severe skin burns
and eye damage).[2]

e Precautions: It is a skin and respiratory irritant.[6] Proper handling and safety precautions are
essential in all laboratory and industrial settings.[6]

Conclusion

2-(Chloromethyl)-2-methyloxane is a highly versatile and reactive intermediate with
significant potential for researchers in organic synthesis, materials science, and drug discovery.
Its well-defined structure, predictable reactivity at two distinct functional groups, and
established synthetic protocols make it a reliable tool for the construction of complex molecular
targets. Understanding its spectroscopic signature, handling requirements, and mechanistic
behavior is key to effectively and safely utilizing this potent chemical building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1581098
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethyl_-2-methyloxirane
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethyl_-2-methyloxirane
https://www.scbt.com/p/2-chloromethyl-2-methyloxirane-598-09-4
https://www.bldpharm.com/products/598-09-4.html
https://m.chemicalbook.com/ProductDetail_EN_613039.htm
https://m.chemicalbook.com/ProductDetail_EN_613039.htm
https://cymitquimica.com/cas/598-09-4/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://www.benchchem.com/product/b13239621/docs#2-chloromethyl-2-methyloxane-molecular-structure-and-weight
https://www.benchchem.com/product/b13239621/docs#2-chloromethyl-2-methyloxane-molecular-structure-and-weight
https://www.benchchem.com/product/b13239621/docs#2-chloromethyl-2-methyloxane-molecular-structure-and-weight
https://www.benchchem.com/product/b13239621/docs#2-chloromethyl-2-methyloxane-molecular-structure-and-weight
https://www.benchchem.com/product/b13239621?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13239621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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